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molecular formula C20H20N2O2 B3213537 7-(Cyclopentylamino)-2-phenyl-1H-indole-5-carboxylic acid CAS No. 1120332-41-3

7-(Cyclopentylamino)-2-phenyl-1H-indole-5-carboxylic acid

Cat. No. B3213537
CAS RN: 1120332-41-3
M. Wt: 320.4 g/mol
InChI Key: UEIUDHXBXDFVIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09000028B2

Procedure details

7-(Cyclopentyl)amino-2-phenyl-1H-indole-5-carboxylic acid ethyl ester (5 g, 14.3 mmol) prepared in Example 28 was added to a solvent mixture of MeOH (20 mL) and water (20 mL). NaOH (1.3 g, 33.8 mmol) was added thereto, and the mixture was stirred for 4 h at room temperature. After completion of the reaction, MeOH was removed under reduced pressure, and 1N HCl was added to the residue. The resulting mixture was extracted with EtOAc, dried over anhydrous magnesium sulfate, and filtered. The solvent was removed under reduced pressure, and the residue was recrystallized from EtOAc and n-Hex to give the title compound.
Name
7-(Cyclopentyl)amino-2-phenyl-1H-indole-5-carboxylic acid ethyl ester
Quantity
5 g
Type
reactant
Reaction Step One
Name
water
Quantity
20 mL
Type
reactant
Reaction Step One
Name
MeOH
Quantity
20 mL
Type
solvent
Reaction Step One
Name
NaOH
Quantity
1.3 g
Type
reactant
Reaction Step Two
Name
MeOH
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
C([O:3][C:4]([C:6]1[CH:7]=[C:8]2[C:12](=[C:13]([NH:15][CH:16]3[CH2:20][CH2:19][CH2:18][CH2:17]3)[CH:14]=1)[NH:11][C:10]([C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1)=[CH:9]2)=[O:5])C.O.[OH-].[Na+]>CO>[CH:16]1([NH:15][C:13]2[CH:14]=[C:6]([C:4]([OH:5])=[O:3])[CH:7]=[C:8]3[C:12]=2[NH:11][C:10]([C:21]2[CH:22]=[CH:23][CH:24]=[CH:25][CH:26]=2)=[CH:9]3)[CH2:17][CH2:18][CH2:19][CH2:20]1 |f:2.3|

Inputs

Step One
Name
7-(Cyclopentyl)amino-2-phenyl-1H-indole-5-carboxylic acid ethyl ester
Quantity
5 g
Type
reactant
Smiles
C(C)OC(=O)C=1C=C2C=C(NC2=C(C1)NC1CCCC1)C1=CC=CC=C1
Name
water
Quantity
20 mL
Type
reactant
Smiles
O
Name
MeOH
Quantity
20 mL
Type
solvent
Smiles
CO
Step Two
Name
NaOH
Quantity
1.3 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
MeOH
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred for 4 h at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was removed under reduced pressure, and 1N HCl
ADDITION
Type
ADDITION
Details
was added to the residue
EXTRACTION
Type
EXTRACTION
Details
The resulting mixture was extracted with EtOAc
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was recrystallized from EtOAc and n-Hex

Outcomes

Product
Details
Reaction Time
 4 h
Name
title compound
Type
product
Smiles
C1(CCCC1)NC=1C=C(C=C2C=C(NC12)C1=CC=CC=C1)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.